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Compound of Interest

Compound Name: 2,4,6-Trinitrobenzoic acid

Cat. No.: B090959

An In-depth Technical Guide to the Safety and Handling of 2,4,6-Trinitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Trinitrobenzoic acid (TNBA), a nitrated derivative of benzoic acid, is a high-energy
organic compound.[1] It presents as a yellow crystalline solid and is utilized in various industrial
and research applications, including as a component in explosive compositions and as a
chemical intermediate.[2][3][4] Its chemical structure and high nitrogen content contribute to its
significant explosive hazard. A thorough understanding of its properties and associated hazards
is paramount for safe handling in a laboratory or industrial setting. This guide provides a
comprehensive overview of the safety and handling precautions for 2,4,6-Trinitrobenzoic acid,
compiled from safety data sheets and chemical databases.

Hazard Identification and Classification

2,4,6-Trinitrobenzoic acid is classified as a high explosive, posing a significant risk of mass
explosion, especially when dry.[2][5] It is sensitive to heat and shock.[3][5] The primary hazard
is the blast from an instantaneous explosion.[2][5] The dry material is easily ignited and burns
vigorously.[2][6] When wetted with at least 30% water, it appears as a sludge of yellow crystals;
while it can still burn, it may be more difficult to ignite.[2] Combustion produces toxic oxides of
nitrogen (NOXx).[2][5]

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b090959?utm_src=pdf-interest
https://www.benchchem.com/product/b090959?utm_src=pdf-body
https://www.benchchem.com/product/b090959?utm_src=pdf-body
https://en.wikipedia.org/wiki/2,4,6-Trinitrobenzoic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://haz-map.com/Agents/3445
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b090959?utm_src=pdf-body
https://www.benchchem.com/product/b090959?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://www.echemi.com/products/pid_Seven4485-246-trinitrobenzoicacid.html
https://haz-map.com/Agents/3445
https://www.echemi.com/products/pid_Seven4485-246-trinitrobenzoicacid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://www.echemi.com/products/pid_Seven4485-246-trinitrobenzoicacid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://www.echemi.com/sds/246-trinitrobenzoicacid-pid_Seven4485.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trinitrobenzoic-acid
https://www.echemi.com/products/pid_Seven4485-246-trinitrobenzoicacid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Classification

The Globally Harmonized System (GHS) classification provides a standardized framework for

communicating the hazards of chemical products.

Hazard Class Category Hazard Statement
] o H201: Explosive; mass
Explosives Division 1.1 ]
explosion hazard.[2][7]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[7]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[7]
Skin Irritation Category 2 H315: Causes skin irritation.[7]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation.[7]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects.[7]
) o H361: Suspected of damaging
Reproductive Toxicity Category 2

fertility or the unborn child.[7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,4,6-Trinitrobenzoic acid is

provided below.
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Property Value Reference(s)
Molecular Formula C7H3N30s [819]
Molecular Weight 257.11 g/mol [819]

Yellow orthorhombic crystalline
Appearance ] [2][8]

solid.
Melting Point 228.7 °C (decomposes).[2] [8]

Insoluble in water.[2][5][6]
Soluble in acetone, methanol,
- alcohol (26.6% w/w at 25°C),
Solubility [2][5][6][8]
and ether (14.7% w/w at

25°C). Slightly soluble in

benzene.[8]
Vapor Pressure 1 x 10-8 mmHg [2]
pKa 0.65 at 25 °C [2]

Sublimes with decomposition,
forming carbon dioxide and

Decomposition . _ [5]18]
trinitrobenzene upon heating.

[5]i8]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with 2,4,6-Trinitrobenzoic
acid.

Handling

o Ventilation: Handle only in a well-ventilated area, such as a chemical fume hood.[6]

e Ignition Sources: Eliminate all sources of ignition, including sparks, open flames, and hot
surfaces.[6][10] Use non-sparking, explosion-proof, and grounded equipment.[6][10]

e Dust Control: Avoid the formation of dust and aerosols.[6]
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e Personal Contact: Avoid contact with skin, eyes, and clothing.[6]

o Electrostatic Discharge: Implement measures to prevent fire caused by electrostatic
discharge.[6]

Storage

» Container: Store in a tightly closed, suitable container.[6][10]

» Conditions: Keep in a cool, dry, and well-ventilated place, away from direct sunlight and heat.
[6][10]

e Incompatibilities: Store separately from incompatible materials such as reducing agents,
bases (e.g., sodium hydroxide), heavy metals, and foodstuffs.[5][6][11]

o Fire Safety: The storage area should be equipped with sprinklers.[10]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are essential to minimize exposure.
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Control Parameter Recommendation Reference(s)

Ensure adequate ventilation.

Emergency exits, eyewash

stations, and safety showers
Engineering Controls must be readily accessible. [6][10]

Use explosion-proof ventilation

equipment if dust levels are

high.

Wear tightly fitting safety
] goggles with side-shields
Eye/Face Protection ) [6]
conforming to EN 166 (EU) or

NIOSH (US) standards.

Wear fire/flame resistant and
) ] impervious clothing. Chemical-
Skin Protection ) [6][10]
resistant gloves should be

worn.

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an
Respiratory Protection appropriate filter. For [51[6]

firefighting, a self-contained

breathing apparatus (SCBA) is

required.

Practice good industrial
hygiene. Wash hands
_ thoroughly after handling and
Hygiene Measures _ . [10][12]
before eating, drinking, or
smoking. Immediately remove

contaminated clothing.

Note: No occupational exposure limits have been established for 2,4,6-Trinitrobenzoic acid.[6]
[10]
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Emergency Procedures

Immediate and appropriate response is critical in an emergency involving 2,4,6-
Trinitrobenzoic acid.

First-Aid Measures

Exposure Route First-Aid Procedure Reference(s)

Move the victim to fresh air. If
breathing is difficult, administer

Inhalation oxygen. If not breathing, give [6]
artificial respiration. Seek

immediate medical attention.

Immediately remove
contaminated clothing. Flush
) the affected skin with plenty of
Skin Contact o [6]
water. If irritation develops and
persists, seek medical

attention.

Immediately flush eyes with
gently flowing water for at least
15 minutes, occasionally lifting
Eye Contact _ [6][13]
the upper and lower eyelids.
Seek immediate medical

attention.

Rinse mouth. Do not induce
vomiting. Keep the person

Ingestion quiet and maintain normal [6][13]
body temperature. Seek

immediate medical attention.

Fire-Fighting Measures

Fighting a fire involving 2,4,6-Trinitrobenzoic acid is extremely dangerous due to its explosive
nature.
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Aspect

Guideline

Reference(s)

Primary Danger

DANGEROUSLY EXPLOSIVE.
The primary hazard is a mass
explosion. May explode and
throw fragments 1600 meters
(1 mile) or more if the fire

reaches the cargo.

[5106][11]

Action

DO NOT FIGHT FIRES
involving this material.
Evacuate the area immediately

and let the fire burn.

[5106][11]

Evacuation

Isolate the spill or leak area for
at least 500 meters (1/3 mile)
in all directions. For a large
spill or uncontrollable fire,
consider an initial evacuation
of 800-1600 meters (1/2to 1

mile).

[51011]

Extinguishing Media

For a vehicle fire not involving
the cargo, use water fog, foam,
dry chemical powder, or COx.
Use flooding quantities of

water to cool containers.

[10][11]

Protective Equipment

Wear positive pressure self-
contained breathing apparatus
(SCBA). Structural firefighters'
protective clothing provides

only limited protection.

[5]

Hazardous Combustion

Fire may produce irritating,
corrosive, and/or toxic gases,
including oxides of nitrogen
(NOX).

[2]15](6]
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Accidental Release Measures

Step Procedure Reference(s)

Evacuate personnel to a safe
area. Eliminate all ignition
sources. Use non-sparking
Personal Precautions tools and grounded equipment.  [6][10]
Avoid dust formation and
contact with the material. Wear

appropriate PPE.

Prevent the material from
Environmental Precautions entering drains, sewers, or [6][10]

waterways.

For spills, create a dike to
contain the material.[14] Cover
the spilled material with wet
sand or earth to prevent
ignition.[5] Carefully collect the
Containment & Cleaning material using non-sparking [5][6][10][14]
tools and place it in a suitable,
closed, and labeled container
for disposal.[6][14] Following
product recovery, flush the

area with water.[10]

Stability and Reactivity

Understanding the stability and reactivity profile is crucial for preventing hazardous incidents.
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Condition

Description

Reference(s)

Reactivity

Highly flammable.[6] A strong
oxidizing agent.[6][11]

[61111]

Chemical Stability

Stable under recommended

storage conditions.[10]

[10]

Possibility of Hazardous

Reactions

Explosion Hazard: May
explode if exposed to heat,
shock, or friction.[3][5] Can
detonate if mixed with reducing
agents (e.g., hydrides,
sulfides) or bases (e.g.,
sodium hydroxide), even in the

presence of water.[6][11]

[31(5][6][11]

Conditions to Avoid

Heat, flames, sparks, shock,

friction, and dust formation.[10]

[10]

Incompatible Materials

Strong reducing agents, strong
bases, and heavy metals
(forms heat- or impact-

sensitive explosive salts).[4][5]

[6]

[415](6]

Hazardous Decomposition

Products

Emits toxic fumes of nitrogen
oxides (NOx), carbon
monoxide (CO), and carbon
dioxide (CO2) when heated to
decomposition.[5][15]

[5115]

Toxicological Information

2,4,6-Trinitrobenzoic acid is harmful if inhaled or swallowed and can cause irritation to the

skin and eyes.[6][7] There is also evidence suggesting it may cause genetic defects and

damage fertility.[7] Contact may cause burns to the skin and eyes.[3][6]
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Note: Detailed experimental protocols and quantitative toxicological data (e.g., LD50, LC50)

are not provided in the reviewed public safety documents. The toxicological information is

based on classifications and general statements from safety data sheets.

Disposal Considerations

Waste material must be disposed of as hazardous waste in accordance with all applicable

local, regional, and national regulations.[10][12] Do not allow the material to drain into sewers

or water supplies.[10] This material and its container must be disposed of in a safe manner by

a licensed professional waste disposal service.[10]

Transport Information

The transport of 2,4,6-Trinitrobenzoic acid is strictly regulated due to its explosive properties.

Regulation

UN Number

Proper
Shipping
Name

Hazard Class

Packing Group

DOT

UNO0215

Trinitrobenzoic
acid, dry or
wetted with less
than 30 percent

water, by mass

Div1.1

Explosives

DOT

UN1355

Trinitrobenzoic
acid, wetted with
not less than 30
percent water, by
mass

4.1 (Flammable
Solid)

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2,4,6-

Trinitrobenzoic acid in a research or laboratory setting.
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1. Planning & Preparation

Conduct Risk Assessment
- Review SDS
- Identify Hazards

Obtain Required PPE
- Safety Goggles
- Flame-Resistant Clothing
- Appropriate Gloves

i

Emergency Response (At Any Stage)

Spill Response
- Evacuate
- Notify
- Contain

Fire Response
- EVACUATE
- DO NOT FIGHT
- Alert Authorities

Prepare Workspace
- Ensure Fume Hood is Operational
- Remove Ignition Sources
- Verify Emergency Equipment

2. Handlihg & Use

Weigh & Handle in Hood
- Use Non-Sparking Tools
- Avoid Dust Generation
- Ground Equipment

Perform Experiment
- Monitor Reactions
- Maintain Ventilation

3. Post-Ekperiment

Decontaminate Equipment
& Work Area

Segregate Waste
- Collect in Labeled Container

4. Storage|& Disposal

Temporary Storage
(If necessary, in designated area)

Arrange for Professional
Hazardous Waste Disposal

Personal Exposure
- Use Eyewash/Shower
- Seek Medical Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4,6-Trinitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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